ethyl [(5-{[3-(1-pyrrolidinylsulfonyl)benzoyl]amino}-1,3,4-thiadiazol-2-yl)thio]acetate

• IUPAC Name: ethyl 2-[[5-[(3-pyrrolidin-1-ylsulfonylbenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetate
• InChI: InChI=1S/C17H20N4O5S3/c1-2-26-14(22)11-27-17-20-19-16(28-17)18-15(23)12-6-5-7-13(10-12)29(24,25)21-8-3-4-9-21/h5-7,10H,2-4,8-9,11H2,1H3,(H,18,19,23)
• InChI Key: OOXCZOZTAGOHOH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NN=C(S1)NC(=O)C2=CC(=CC=C2)S(=O)(=O)N3CCCC3
• Molecular Formula: C17H20N4O5S3
• Molecular Weight: 456.6 g/mol

Description

Ethyl [(5-{[3-(1-pyrrolidinylsulfonyl)benzoyl]amino}-1,3,4-thiadiazol-2-yl)thio]acetate is a chemical compound involved in various chemical reactions and synthesis processes. Its relevance lies in the field of organic and medicinal chemistry, particularly in the synthesis of heterocyclic compounds.

Synthesis Analysis

• The synthesis of similar compounds involves interactions with different derivatives. For instance, ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives were synthesized through reactions with different arylidinemalononitrile derivatives and ethyl 2-(benzo[d]thazol-2-yl)acetate (Mohamed, 2021).

Molecular Structure Analysis

• The molecular structure of related compounds is typically confirmed through elemental analysis and spectroscopic data. For example, ethyl (2E)-3-amino-2-({[(4-benzoyl-1,5-diphenyl-1H-pyrazol-3-yl)carbonyl]amino}carbonothioyl)but-2-enoate was characterized by IR, Raman, NMR, and X-ray diffraction methods (Koca et al., 2014).

Chemical Reactions and Properties

• Heterocyclic compounds such as pyrazole, thiophene, pyridine, and coumarin derivatives have been synthesized from reactions of ethyl 2-(1H-benzo[D]imidazol-2-yl)acetate, indicating the versatility of similar compounds in chemical reactions (Mohareb & Gamaan, 2018).

Physical Properties Analysis

• The physical properties of related compounds are often determined using spectroscopic and crystallographic techniques. The crystal structure of ethyl (2-amino-4-phenyl-5-thiazolyl)acetate, for example, was determined by X-ray methods, revealing significant stabilization by intra- and intermolecular hydrogen bonds (DyaveGowda et al., 2002).

Chemical Properties Analysis

• The chemical properties of similar compounds often involve the formation of various heterocyclic structures. For instance, reactions of ethyl 2-bromomethyl-5-(1,2,3-thiadiazol-4-yl)furan-3-carboxylate with different nucleophiles led to the formation of thioesters, amines, and phosphonates, showcasing the reactivity of such compounds (Maadadi et al., 2016).

Scientific Research Applications

Synthesis and Characterization of Heterocyclic Compounds

• Heterocyclic Synthesis via Pyrolysis

  Ethyl N-(5-cyanomethyl-1,3,4-thiadiazol-3-yl)carbamate and related compounds were synthesized and their gas-phase pyrolyses studied, providing insights into heterocyclic synthesis via gas-phase elimination reactions. This approach aids in understanding the kinetics and mechanisms of forming substituted aminoazoles, contributing to the field of heterocyclic chemistry (Al-Awadi & Elnagdi, 1997).

• Synthesis of Thiazolopyrimidine Derivatives

  Ethyl 2-bromomethyl-5-(1,2,3-thiadiazol-4-yl)furan-3-carboxylate reacted with various nucleophiles, leading to the formation of compounds with potential for further biological and chemical applications. This study demonstrates the versatility of furylthiadiazole fragments in synthesizing novel heterocyclic systems (Maadadi, Pevzner, & Petrov, 2016).

• Antioxidant and Antimicrobial Activity

  A study on the microwave-assisted synthesis of thiazolopyrimidine and related derivatives explored their potential antioxidant and antimicrobial activities. The rapid and efficient synthesis approach, coupled with the biological activity assessment, underscores the importance of these compounds in developing new therapeutic agents (Youssef & Amin, 2012).